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Compound of Interest

Compound Name: 2-(4-Methylphenyl)azepane
CAS No.: 168890-45-7
Cat. No.: B063979
Get Quote
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A Privileged Scaffold for CNS and Metabolic Drug
Discovery
Part 1: Executive Summary & Core Significance

2-(4-Methylphenyl)azepane is a seven-membered nitrogen heterocycle (azepane) substituted
at the C2 position with a p-tolyl group. In modern drug discovery, this molecule represents a
"privileged scaffold"—a molecular framework capable of providing high-affinity ligands for
diverse biological targets, particularly G-Protein Coupled Receptors (GPCRs) and ion
channels.

While often categorized as a research reagent or intermediate, its structural architecture
mimics the pharmacophores of established psychoactive agents (e.g., phenidates,
benzazepines), making it an invaluable tool for:

o Fragment-Based Drug Design (FBDD): Exploring chemical space beyond traditional 5- and
6-membered rings.

o Peptidomimetics: Constraining peptide backbones to improve metabolic stability.
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e Proteomics: Serving as a nucleophilic probe for amine-reactive protein tagging.

Part 2: Chemical & Physical Characterization

The physicochemical profile of CAS 168890-45-7 dictates its handling in the laboratory and its
behavior in biological assays.

ble 1: Physicochemical .

Property Specification Technical Note

Also known as 2-(p-

Chemical Name 2-(4-Methylphenyl)azepane o
Tolyl)hexamethyleneimine
Molecular Formula Ci3H1sN
] Ideal for fragment-based
Molecular Weight 189.30 g/mol )
screening (<200 Da)
) o Viscous; prone to oxidation
Physical State Colorless to pale yellow liquid

upon air exposure

Limited water solubility;
B DMSO, Methanol, DCM, ] ]
Solubility — requires protonation (pH < 7)
oroform
for aqueous stability

Highly basic secondary amine;
pKa (Calculated) ~10.5 (Conjugate Acid) exists as cation at

physiological pH

Contains one stereocenter.[1]
o ] [2] Enantiomers often exhibit
Chirality C2 Center (Racemic) o )
distinct pharmacological

profiles.

Stability & Storage Protocol

» Air Sensitivity: Secondary amines readily absorb atmospheric CO2 to form carbamates.
Store under inert gas (Argon/Nitrogen).

e Hygroscopicity: Mildly hygroscopic. Keep desiccated at 2—8°C.
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Part 3: Synthesis & Manufacturing Methodologies

The synthesis of 2-arylazepanes is challenging due to the entropic difficulty of closing seven-
membered rings. Two primary routes are employed in research settings: Ring Expansion
(Schmidt/Beckmann) and Cyclization.

Route A: Ring Expansion (Schmidt Reaction)

This is the preferred industrial route due to the availability of cyclohexanone precursors.

Precursor: 2-(4-Methylphenyl)cyclohexanone.

Reagent: Hydrazoic acid (

) generated in situ from Sodium Azide (

) and Polyphosphoric Acid (PPA).

Mechanism: Migration of the alkyl group to the nitrogen insertion center.

Outcome: Formation of the lactam (2-(4-methylphenyl)azepan-7-one), followed by reduction
(LiAIH4) to the amine.

Route B: Intramolecular Cyclization (Friedel-Crafts)

Used for high-enantiopurity synthesis starting from chiral amino acids.
e Precursor: N-protected amino hexanoyl chloride derivatives.

e Catalyst: Aluminum Chloride (

).

e Mechanism: Intramolecular electrophilic aromatic substitution.

Visualization: Synthesis Workflow

2-(4-Methylphenyl) Azide Insertion Schmidt Reaction Rearrangemen
cyclohexanone

(NaN3, H+)

Lactam Intermediate Carbonyl Removal > Reduction Purification 2-(4-Methylphenyl)azepane
(Ring Expansion ) (LiAIH4 / THF) > (CAS 168890-45-7)
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Figure 1: The Schmidt Reaction pathway for synthesizing the azepane core via ring expansion
of cyclohexanones.

Part 4: Medicinal Chemistry & Mechanism of Action

While CAS 168890-45-7 is a building block, its pharmacophore (the 2-arylazepane motif) is
biologically active. It functions as a conformational restrictor, locking the phenyl and amine
groups into a specific spatial orientation required for receptor binding.

Target Classes

o NMDA Receptors (GluN2B Subunit):

o Mechanism: 2-substituted nitrogen heterocycles act as bioisosteres for the polyamine talil
of GluN2B-selective antagonists (e.g., Ifenprodil analogs). The azepane ring fills the
hydrophobic pocket while the amine interacts with Aspartate residues.

e Monoamine Transporters (DAT/SERT):

o Mechanism: The phenyl-amine distance in 2-arylazepanes mimics the dopamine skeleton,
allowing blockade of reuptake transporters.

o Histamine H3 Receptors:

o Application: Used as the lipophilic "tail" in H3 antagonists to enhance blood-brain barrier
(BBB) penetration.

Experimental Protocol: Derivatization for SAR Library

To utilize this scaffold in a screening library:
» Dissolution: Dissolve 1.0 eq of 2-(4-Methylphenyl)azepane in anhydrous DCM.
» Base Addition: Add 1.2 eq of DIPEA (Diisopropylethylamine) to scavenge acid.

e Coupling: Add 1.0 eq of the desired electrophile (e.qg., sulfonyl chloride, acid chloride)
dropwise at 0°C.
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e Monitoring: Monitor via TLC (MeOH/DCM 1:9). The secondary amine spot (ninhydrin
positive) should disappear.

o Workup: Wash with 1N HCI (to remove unreacted amine), then sat. NaHCOs. Dry over
MgSOa.

Visualization: Pharmacophore Mapping
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Figure 2: Pharmacophore mapping of the 2-arylazepane scaffold showing key interaction points
with biological targets.

Part 5: Safety & Handling (SDS Summary)

Hazard Classification (GHS):
e Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation, H335)

Handling Protocols
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e PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat are
mandatory.

e Ventilation: Always handle inside a fume hood. The vapor pressure of azepanes can lead to
respiratory irritation.

o Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not use combustible
materials like sawdust. Neutralize area with dilute acetic acid if necessary.

o First Aid:

o Eye Contact: Rinse immediately with plenty of water for 15 minutes.

o Skin Contact: Wash with soap and water. Remove contaminated clothing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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